N-[4-(diethylamino)phenyl]-4-(2,4-dimethylphenoxy)butanamide

• IUPAC Name: N-[4-(diethylamino)phenyl]-4-(2,4-dimethylphenoxy)butanamide
• InChI: InChI=1S/C22H30N2O2/c1-5-24(6-2)20-12-10-19(11-13-20)23-22(25)8-7-15-26-21-14-9-17(3)16-18(21)4/h9-14,16H,5-8,15H2,1-4H3,(H,23,25)
• InChI Key: QTFSWLQQUMRYPW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)CCCOC2=C(C=C(C=C2)C)C
• Molecular Formula: C22H30N2O2
• Molecular Weight: 354.5 g/mol
• CAS No.: 496778-39-3

Description

N-[4-(diethylamino)phenyl]-4-(2,4-dimethylphenoxy)butanamide, also known as Bupivacaine, is a widely used local anesthetic drug. It was first synthesized in 1957 by chemists at Winthrop Laboratories, and it has since become a popular choice for pain management during surgery, childbirth, and other medical procedures. Bupivacaine is known for its long-lasting effects and its ability to block nerve impulses, making it a valuable tool for clinicians and researchers alike.

Scientific Research Applications

Cancer Chemoprevention

The identification of candidate cancer chemopreventive agents has involved evaluating numerous compounds for their efficacy in various animal tumor models. Notably, certain compounds have demonstrated promising results in preclinical settings, indicating potential applications in cancer chemoprevention strategies. For instance, specific agents have shown efficacy in breast and colon cancer models, highlighting the diverse applications of these chemical entities in mitigating cancer development (C. Boone, G. Kelloff, & W. Malone, 1990).

Cytotoxicity and Topoisomerase II Inhibition

Research into the cytotoxicity of acyl derivatives of certain chemical compounds has revealed their potential in treating resistant cancer cell lines. These derivatives have shown high efficacy in melanoma, ovarian, and glioblastoma human cell lines by inhibiting topoisomerase II-mediated relaxation of DNA. Such findings suggest the applicability of these compounds in developing treatments for cancers resistant to conventional therapies (I. Gomez-Monterrey et al., 2011).

Muscle Relaxant and Anticonvulsant Activities

The synthesis and evaluation of N-substituted 3-amino-2-methyl-N-(3-phenyl-5-isoxazolyl)propanamide derivatives have been conducted to assess their muscle relaxant and anticonvulsant activities. Among these compounds, specific derivatives exhibited selective activities, indicating their potential as therapeutic agents in conditions requiring muscle relaxation or anticonvulsant properties (T. Tatee et al., 1986).

Synthesis of Functionalized Compounds

The development of functionalized compounds through the synthesis of novel derivatives has significant implications in various scientific research areas. These compounds' structural and functional diversity offers valuable tools for exploring biological mechanisms and developing new therapeutic agents. The synthesis of ortho-linked polyamides and their thermal stability and solubility properties exemplify the potential applications of these synthesized compounds in materials science and drug development (S. Hsiao, Chin‐Ping Yang, & Shin-Hung Chen, 2000).